2-fluoro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide

• IUPAC Name: 2-fluoro-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzamide
• InChI: InChI=1S/C19H17FN4O2/c20-16-5-2-1-4-15(16)19(26)22-10-3-13-24-18(25)7-6-17(23-24)14-8-11-21-12-9-14/h1-2,4-9,11-12H,3,10,13H2,(H,22,26)
• InChI Key: URFLQKQVMWWZEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)F
• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.4 g/mol

Description

2-fluoro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Luminescence in Biological Applications

Yamaji et al. (2017) explored the synthesis and photophysical properties of benzamides, including derivatives similar to the queried molecule, for their potential as novel blue fluorophores. Their study revealed that such compounds, when difluoroboronated, exhibit blue fluorescence with quantum yields indicative of their suitability for bioimaging and organic material applications due to the efficient intersystem crossing to the triplet state in some derivatives (Yamaji et al., 2017).

Herbicidal Activity

Wang et al. (2017) designed and synthesized pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids, demonstrating potent herbicidal activities and acting as protoporphyrinogen oxidase inhibitors. These findings suggest the potential application of the queried molecule in developing new agrochemicals with improved bioactivity and selectivity (Wang et al., 2017).

Radiotracers for Medical Imaging

Ohkubo et al. (2021) detailed the automated radiosynthesis of [18F]-labeled tracers for imaging hypoxia and tau pathology, highlighting the molecule's relevance in synthesizing radiotracers for positron emission tomography (PET) scans. This application underscores its importance in diagnostic imaging and the study of neurodegenerative diseases (Ohkubo et al., 2021).

Anticancer Agents

Mehvish and Kumar (2022) investigated the synthesis of new 3(2h)-one pyridazinone derivatives with potential antioxidant activity, which could be foundational for developing anticancer agents. Molecular docking studies further supported their potential efficacy, emphasizing the molecule's utility in cancer research (Mehvish & Kumar, 2022).